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Performance Data Summary

The table below summarizes the key performance characteristics of the methacycline hydrochloride ion-

selective PVC membrane electrode as reported in the study [1].

Performance Characteristic Result / Value

Electroactive Material Methacycline-tetraphenylborate (MC-TPB) ion-pair [1]

Plasticizer Dioctyl phthalate (DOP) [1]

Optimal pH Condition pH 2.6 [1]

Linear Response Range ( 6.0 \times 10^{-6} , \text{M} ) to ( 3.0 \times 10^{-2} , \text{M} ) [1]

Slope (at 25°C) 52.9 mV per decade [1]

Detection Limit ( 3.4 \times 10^{-6} , \text{M} ) [1]

Response Time < 15 seconds [1]

Recovery 99.2% to 101.2% [1]
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Performance Characteristic Result / Value

Comparison Method Official high-performance liquid chromatography (HPLC) method [1]

Application Example Determination in pharmaceutical tablet formulations [1]

Experimental Protocols and Methodology

Here are the detailed experimental protocols for fabricating and validating the methacycline hydrochloride

membrane electrode [1]:

Electrode Fabrication

Preparation of Ion-Pair: The electroactive material, methacycline-tetraphenylborate (MC-TPB),

is prepared by mixing 20 mL of 0.01 M methacycline solution with 25 mL of 0.01 M sodium
tetraphenylborate solution. The resulting precipitate is filtered, washed with water, and dried at

60°C [1].
Membrane Cocktail: A membrane cocktail is prepared by dissolving 0.5 mg of MC-TPB, 31.5

mg of PVC, and 68.0 mg of DOP plasticizer in 2.5 mL of tetrahydrofuran (THF) [1].
Casting the Membrane: The mixture is poured into a glass dish (approx. 4 cm diameter) and

left to dry at room temperature, forming the sensing membrane [1].
Electrode Assembly: A disc of the membrane is attached to a PVC tube. The internal

reference system uses an Ag/AgCl wire and an internal filling solution of ( 1.0 \times 10^{-3} ,
\text{M} ) methacycline hydrochloride [1].

Conditioning: The assembled electrode is conditioned by soaking in a ( 1.0 \times 10^{-3} ,
\text{M} ) methacycline hydrochloride solution for 2 hours before use [1].

Validation and Measurement

EMF Measurement: The potential (EMF) is measured at room temperature in a cell comprising

the methacycline electrode and a saturated calomel reference electrode (SCE) [1].
Analysis of Tablets: For pharmaceutical analysis, tablets are dissolved in a background

solution (HCl, pH 2.6). The solution is diluted, and the methacycline content is determined by
direct potentiometry [1].

Electrode Fabrication Workflow
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The following diagram illustrates the key stages in constructing and using the methacycline hydrochloride

membrane electrode.
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Stage 1: Ion-Pair Preparation

Stage 2: Membrane Casting

Stage 3: Electrode Assembly

Mix MC and TPB solutions

Filter and wash precipitate

Dry MC-TPB ion-pair

Dissolve MC-TPB, PVC, DOP in THF

Pour cocktail into dish

Dry to form PVC membrane

Cut membrane and glue to PVC tube

Add internal filling solution

Start: Raw Materials
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Stage 4: Potentiometric Measurement

Condition electrode for 2 hours

Immerse in sample solution

Measure EMF vs. SCE

Calculate concentration

End: Validated Result

Click to download full resolution via product page

Key Considerations for Researchers

Primary Use Case: This electrode is well-suited for direct, rapid analysis of methacycline
hydrochloride in pharmaceutical formulations like tablets, offering a simpler and faster alternative to

HPLC [1].
Critical Parameter Control: The electrode's performance is sensitive to pH when pH > 3, so the

analytical procedure must strictly maintain the recommended pH of 2.6 [1].
Comparative Context: The provided data is from a single, foundational study [1]. For a

comprehensive comparison with other alternatives, you may need to consult more recent literature on
other tetracycline-selective electrodes or modern analytical methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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